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Compound of Interest

Compound Name: (R)-Efavirenz

Cat. No.: B562751 Get Quote

An In-depth Technical Guide on the Identification of (R)-Efavirenz

This guide provides a comprehensive overview of the identification and characterization of (R)-
Efavirenz, the inactive enantiomer of the non-nucleoside reverse transcriptase inhibitor

(NNRTI), Efavirenz. The therapeutically active agent is the (S)-enantiomer.[1] For quality

control and to ensure the efficacy and safety of the drug product, the separation and

quantification of the individual enantiomers are crucial.[1][2]

Chemical Identification
(R)-Efavirenz is the enantiomer of the active pharmaceutical ingredient (S)-Efavirenz.

Identifier Data Reference

Chemical Name

(R)-6-Chloro-4-

(cyclopropylethynyl)-1,4-

dihydro-4-(trifluoromethyl)-2H-

3,1-benzoxazin-2-one

[3]

CAS Number 154801-74-8 [3]

Molecular Formula C₁₄H₉ClF₃NO₂ [3][4][5]

Molecular Weight 315.67 g/mol [3][4][5]

(S)-Efavirenz CAS 154598-52-4 [4][6][7]

Racemic Efavirenz CAS 177530-93-7 [3]
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Chromatographic Identification and Quantification
The primary method for identifying and quantifying (R)-Efavirenz is through chiral High-

Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography

(UPLC), which separates it from its (S)-enantiomer.[2] This separation is achieved using a

chiral stationary phase (CSP) that interacts differently with each enantiomer, resulting in

different retention times.[2] Polysaccharide-based CSPs are highly effective for this resolution.

[2]

Quantitative Data Summary
The following tables summarize quantitative data from various validated chiral separation

methods.

Table 1: HPLC and UPLC Method Performance for (R)-Efavirenz Quantification

Parameter
HPLC Method 1[8]
[9]

HPLC Method 2[10] UPLC Method[11]

Linearity Range 0.1 - 6.0 µg/mL 200 - 6210 ng/mL 0.249 - 375 µg/mL

Correlation Coefficient

(R²)
> 0.999 0.9999 Not Specified

Limit of Detection

(LOD)
0.03 µg/mL 66 ng/mL 0.075 µg/mL

Limit of Quantification

(LOQ)
0.1 µg/mL 200 ng/mL 0.249 µg/mL

Recovery 98.28% - 99.9% Not Specified 97% - 104%

Precision (%RSD at

LOQ)
1.34% Not Specified Not Specified

Table 2: Chromatographic Parameters for Efavirenz Enantiomer Separation
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Parameter
HPLC Method 1[8]
[9]

HPLC Method 2[10] UPLC Method[11]

(R)-Efavirenz

Retention Time
Not Specified 7.5 min Not Specified

(S)-Efavirenz

Retention Time
Not Specified 9.2 min Not Specified

Resolution (Rs) > 4.0 Not Specified > 3.0

Experimental Protocols
Below are detailed experimental protocols for the chiral separation of Efavirenz enantiomers.

Protocol 1: Normal-Phase HPLC for (R)-Efavirenz Impurity[8][9]

Instrumentation: Waters HPLC system with a 2695 separation module and a 2487 dual-

wavelength UV detector.[8]

Column: Chiralcel OD (250 mm x 4.6 mm, 10 µm) containing tris-(3,5-

dimethylphenylcarbamate) stationary phase.[8][9]

Mobile Phase: n-hexane and isopropyl alcohol (80:20 v/v) with 0.1% (v/v) formic acid as an

additive.[8][9]

Flow Rate: 1.0 mL/min.[8][9]

Column Temperature: 25 °C.[9]

Detection: UV at 254 nm.[8][9]

Sample Preparation: Dissolve the sample in the mobile phase to a known concentration.[1]

Protocol 2: Normal-Phase UPLC for Enantioseparation[11]

Instrumentation: UPLC system with a photodiode array detector.[11]

Column: Chiralcel OD-H (250 mm x 4.6 mm, 5 µm).[11]
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Mobile Phase: n-Hexane and Isopropyl alcohol (IPA) in a 90:10 (v/v) ratio.[11]

Flow Rate: 1.0 mL/min.[11]

Column Temperature: 30 °C.[11]

Detection: UV at 254 nm.[11]

Spectroscopic Identification
Vibrational spectroscopy and mass spectrometry can be used to characterize the Efavirenz

molecule. As enantiomers, (R)- and (S)-Efavirenz are expected to have identical spectra under

non-chiral conditions.

Experimental Protocols
Protocol 3: Mass Spectrometry (MS)

Method: Liquid Chromatography-Mass Spectrometry (LC-MS) is often used for detection in

environmental samples.[12]

Expected Fragmentation: The mass spectrum provides a fragmentation pattern characteristic

of the Efavirenz molecule. While specific instrument parameters vary, the resulting mass-to-

charge ratios of fragments will be consistent.

Protocol 4: Infrared and Raman Spectroscopy[13][14]

Instrumentation (MIR): A spectrometer with an Attenuated Total Reflectance (ATR) device.

[14]

Instrumentation (NIR): Benchtop or portable NIR spectrometers operating in the 750-2500

nm range.[13][14]

Instrumentation (Raman): Benchtop or handheld Raman spectrometers.[13]

Sample Preparation: Samples are typically analyzed as a powder.[13][14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

http://article.sapub.org/10.5923.j.aac.20130303.02.html
http://article.sapub.org/10.5923.j.aac.20130303.02.html
http://article.sapub.org/10.5923.j.aac.20130303.02.html
http://article.sapub.org/10.5923.j.aac.20130303.02.html
https://www.researchgate.net/figure/Efavirenz-mass-spectrum-1-ng-ml-analytical-standard_fig5_319868754
https://www.scielo.br/j/bjps/a/fxBPzCZxmDCTd38wJSb4C5M/?format=html&lang=en
https://www.scielo.br/j/bjps/a/fxBPzCZxmDCTd38wJSb4C5M/?format=pdf&lang=en
https://www.scielo.br/j/bjps/a/fxBPzCZxmDCTd38wJSb4C5M/?format=pdf&lang=en
https://www.scielo.br/j/bjps/a/fxBPzCZxmDCTd38wJSb4C5M/?format=html&lang=en
https://www.scielo.br/j/bjps/a/fxBPzCZxmDCTd38wJSb4C5M/?format=pdf&lang=en
https://www.scielo.br/j/bjps/a/fxBPzCZxmDCTd38wJSb4C5M/?format=html&lang=en
https://www.scielo.br/j/bjps/a/fxBPzCZxmDCTd38wJSb4C5M/?format=html&lang=en
https://www.scielo.br/j/bjps/a/fxBPzCZxmDCTd38wJSb4C5M/?format=pdf&lang=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: The resulting spectra show characteristic vibrational bands of the Efavirenz

molecular structure.[13] These techniques are particularly useful for identifying polymorphic

forms.[13][14]

Mechanism of Action and Related Pathways
Efavirenz is a non-nucleoside reverse transcriptase inhibitor (NNRTI).[8][15] It works by binding

directly to a non-catalytic site of the HIV-1 reverse transcriptase enzyme.[16][17] This binding

induces a conformational change in the enzyme, distorting the active site and inhibiting its

function.[16] By blocking the reverse transcriptase, Efavirenz prevents the conversion of viral

RNA into DNA, a critical step in the HIV replication cycle, thus halting the production of new

virus particles.[16][18]

Mechanism of Inhibition
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Caption: Mechanism of action of (S)-Efavirenz on HIV-1 reverse transcriptase.
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Caption: General workflow for the chiral separation and quantification of (R)-Efavirenz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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